Cas no 26019-12-5 (4-methyl-1-2-oxo-2-(thiophen-2-yl)ethylpyridin-1-ium bromide)

• Product Name: 4-methyl-1-2-oxo-2-(thiophen-2-yl)ethylpyridin-1-ium bromide
• CAS No: 26019-12-5
• MF: C₁₂H₁₂BrNOS
• MW: 298.198781013489
• CID: 6503212
• Update Time: 2025-06-26

4-methyl-1-2-oxo-2-(thiophen-2-yl)ethylpyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-2-oxo-2-(thiophen-2-yl)ethylpyridin-1-ium bromide
• 4-methyl-1-(2-oxo-2-(thiophen-2-yl)ethyl)pyridin-1-ium bromide

• Inchi： 1S/C12H12NOS.BrH/c1-10-4-6-13(7-5-10)9-11(14)12-3-2-8-15-12;/h2-8H,9H2,1H3;1H/q+1;/p-1
• InChI Key： XCQYOFYIZOJBLK-UHFFFAOYSA-M
• SMILES： C(C1SC=CC=1)(=O)C[N+]1=CC=C(C)C=C1.[Br-]

Additional information on 4-methyl-1-2-oxo-2-(thiophen-2-yl)ethylpyridin-1-ium bromide

4-Methyl-1-(2-Oxo)-2-(Thiophen-2-Yl)Ethylpyridin-1-Ium Bromide (CAS No. 26019-12-5)

4-Methyl-1-(2-Oxo)-2-(Thiophen-2-Yl)Ethylpyridin-1-Ium Bromide (CAS No. 26019-12-5) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound, often referred to as 4-methylpyridinium bromide derivative, belongs to the class of pyridinium salts and exhibits distinctive properties due to its functional groups and heterocyclic framework.

The molecular structure of 4-methylpyridinium bromide derivative is characterized by a pyridinium ring with a methyl group at the 4-position, a thiophene moiety attached via an ethyl chain, and an oxo group at the 2-position. This combination of functional groups imparts the compound with versatile reactivity and biological activity. Recent studies have highlighted its potential as a biomedical imaging agent, antimicrobial agent, and catalyst in organic synthesis.

One of the most notable advancements involving this compound is its application in fluorescent sensing. Researchers have demonstrated that the thiophene moiety in 4-methylpyridinium bromide derivative can act as a sensitive probe for detecting metal ions such as Cu²⁺ and Fe³⁺ in aqueous solutions. This property makes it a promising candidate for developing environmental monitoring systems and point-of-care diagnostic devices.

In the realm of pharmacology, 4-methylpyridinium bromide derivative has shown potential as an anticancer agent. Preclinical studies indicate that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. Its ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a novel chemotherapeutic agent.

The synthesis of 4-methylpyridinium bromide derivative involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production and commercial applications.

From a materials science perspective, this compound has been explored as a component in organic light-emitting diodes (OLEDs) due to its high fluorescence quantum yield and excellent charge transport properties. Its integration into OLED architectures has shown promise for enhancing device efficiency and stability, which could lead to more energy-efficient display technologies.

In terms of environmental impact, studies have shown that 4-methylpyridinium bromide derivative exhibits low toxicity towards non-target organisms, making it suitable for applications where environmental safety is a concern. However, further research is needed to fully understand its long-term ecological effects and biodegradation pathways.

Looking ahead, the versatility of 4-methylpyridinium bromide derivative positions it as a key player in various emerging technologies. Its ability to function as both a sensing molecule and a therapeutic agent highlights its dual-role potential in future innovations. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.